Cas no 415932-72-8 (4-(2-chlorophenyl)methylmorpholine)

• Product Name: 4-(2-chlorophenyl)methylmorpholine
• CAS No: 415932-72-8
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• MDL: MFCD01307736
• CID: 4458504
• PubChem ID: 782978
• Update Time: 2025-06-25

4-(2-chlorophenyl)methylmorpholine Chemical and Physical Properties

Names and Identifiers

• MORPHOLINE, 4-[(2-CHLOROPHENYL)METHYL]-
• 4-[(2-chlorophenyl)methyl]morpholine
• 4-(2-chlorophenyl)methylmorpholine
• AKOS003974665
• BDBM50487517
• Oprea1_539239
• SR-01000208854
• Cambridge id 5426189
• 2-(morpholinomethyl)chlorobenzene
• AB00085023-01
• 4-(2-chlorobenzyl)morpholine
• SCHEMBL3311657
• SR-01000208854-1
• EN300-1196747
• 415932-72-8
• CHEMBL2262739
• OPXOMKDSNYMMTQ-UHFFFAOYSA-N

• MDL： MFCD01307736
• Inchi： 1S/C11H14ClNO/c12-11-4-2-1-3-10(11)9-13-5-7-14-8-6-13/h1-4H,5-9H2
• InChI Key： OPXOMKDSNYMMTQ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2Cl)CCOCC1

Computed Properties

• Exact Mass: 211.0763918Da
• Monoisotopic Mass: 211.0763918Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12.5Ų

Additional information on 4-(2-chlorophenyl)methylmorpholine

4-(2-Chlorophenyl)methylmorpholine: A Comprehensive Overview

The compound with CAS No. 415932-72-8, commonly referred to as 4-(2-chlorophenyl)methylmorpholine, is a fascinating molecule that has garnered significant attention in various scientific and industrial domains. This compound is a derivative of morpholine, a heterocyclic amine widely used in pharmaceuticals, agrochemicals, and materials science. The presence of the chlorophenyl group in its structure introduces unique electronic and steric properties, making it a valuable building block in organic synthesis.

Morpholine itself is a six-membered ring containing one oxygen atom and one nitrogen atom, which contributes to its amine-like reactivity. The substitution of the morpholine ring with a chlorophenylmethyl group at the 4-position introduces additional functionality, enhancing its versatility in chemical reactions. This compound is particularly notable for its role as an intermediate in the synthesis of complex molecules, including pharmaceutical agents and advanced materials.

Recent studies have highlighted the potential of 4-(2-chlorophenyl)methylmorpholine in drug discovery. Researchers have explored its ability to act as a precursor for bioactive compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising activity against certain viral enzymes, suggesting its potential in antiviral therapy.

In addition to its pharmaceutical applications, 4-(2-chlorophenyl)methylmorpholine has found utility in the field of polymer chemistry. Its ability to undergo ring-opening polymerization under specific conditions has led to the development of novel polyamides and polyurethanes with enhanced mechanical and thermal properties. These materials are being explored for use in high-performance applications such as aerospace composites and advanced electronics.

The synthesis of 4-(2-chlorophenyl)methylmorpholine typically involves a multi-step process that begins with the preparation of morpholine derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact of production. For example, the use of palladium-catalyzed coupling reactions has significantly improved the yield and purity of this compound.

From an analytical standpoint, 4-(2-chlorophenyl)methylmorpholine can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide critical insights into its molecular structure, purity, and stability under different conditions. Recent studies have also employed computational chemistry tools to predict its reactivity and interaction with biological systems, further enhancing our understanding of this compound.

In conclusion, 4-(2-chlorophenyl)methylmorpholine (CAS No. 415932-72-8) is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in modern chemical research and development.